Cas no 332066-66-7 (1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-(2-PROPYNYLOXY)-, ETHYL ESTER)
332066-66-7 structure
Product Name:1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-(2-PROPYNYLOXY)-, ETHYL ESTER
CAS No:332066-66-7
MF:C10H12N2O3
MW:208.213882446289
CID:3233043
PubChem ID:85784167
Update Time:2025-04-21
1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-(2-PROPYNYLOXY)-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-(2-PROPYNYLOXY)-, ETHYL ESTER
- DB-429793
- ethyl 1-methyl-3-(prop-2-yn-1-yloxy)-1H-pyrazole-4-carboxylate
- 332066-66-7
-
- Inchi: 1S/C10H12N2O3/c1-4-6-15-9-8(7-12(3)11-9)10(13)14-5-2/h1,7H,5-6H2,2-3H3
- InChI Key: UYMWLUVBULFLLM-UHFFFAOYSA-N
- SMILES: O(CC#C)C1C(C(=O)OCC)=CN(C)N=1
Computed Properties
- Exact Mass: 208.08479225Da
- Monoisotopic Mass: 208.08479225Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 53.4Ų
1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-(2-PROPYNYLOXY)-, ETHYL ESTER Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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